Cas no 23046-95-9 (Pyrazinetricarboxylic acid)

Pyrazinetricarboxylic acid Properties

Names and Identifiers

• Pyrazinetricarboxylic acid
• pyrazine-2,3,5-tricarboxylic acid
• DTXSID20586270
• 23046-95-9
• AKOS000279983
• SCHEMBL2806249
• +Expand

• InChIKey： GUSGSZQOULDNJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O6/c10-5(11)2-1-8-3(6(12)13)4(9-2)7(14)15/h1H,(H,10,11)(H,12,13)(H,14,15)
• SMILES： C1=C(N=C(C(=N1)C(=O)O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 212.00692
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 212.00693585g/mol
• Heavy Atom Count: 15
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.68